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Abstract
Bromous acid (HBrO₂) is a highly reactive and unstable intermediate in the chemistry of

bromine oxoacids.[1] Despite its transient nature, HBrO₂ plays a crucial role in various

chemical systems, most notably as a key intermediate in the Belousov-Zhabotinsky (BZ)

oscillating reaction.[1][2] Its potent oxidizing capabilities and complex decomposition pathways

make it a subject of significant interest in fields ranging from inorganic chemistry to drug

development, where halogenating agents are often employed. This technical guide provides a

comprehensive overview of the aqueous chemistry of bromous acid, including its

physicochemical properties, synthesis, decomposition kinetics, and reactivity with various

substrates. Detailed experimental protocols for its generation and kinetic analysis are also

presented, along with a summary of key quantitative data and visual representations of its

primary reaction pathways.

Physicochemical Properties of Bromous Acid
Bromous acid is a weak acid that has not been isolated in its pure form due to its inherent

instability in aqueous solutions.[3][4] Its properties are therefore derived from studies of its

dilute aqueous solutions and its more stable conjugate base, the bromite ion (BrO₂⁻).[1]
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The acidity of bromous acid has been a subject of some debate, with different experimental

methods yielding varying pKa values. A commonly cited value, determined by measuring the

initial velocity of the reaction between sodium bromite and potassium iodide over a pH range

of 2.9–8.0, is approximately 3.43.[1][5][6] Another study, which analyzed the rate of bromite
decomposition as a function of hydrogen and bromite ion concentrations, estimated a pKa of

6.25.[1][5] This discrepancy highlights the challenges in studying this unstable species. For the

purposes of this guide, the more frequently referenced value will be used, with the

acknowledgment of this ongoing discussion in the scientific community.

Redox Properties
Bromous acid is a potent oxidizing agent, a property reflected in its standard reduction

potentials. These potentials indicate its thermodynamic tendency to be reduced to lower

oxidation states of bromine.

Thermodynamic and Physical Properties
Due to its instability, many of the standard physical and thermodynamic properties of pure

bromous acid have not been experimentally determined. The available data primarily pertains

to its behavior in aqueous solutions.

Table 1: Physicochemical Properties of Bromous Acid
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Property Value Conditions

pKa 3.43 ± 0.05[1][5][6] 25 °C, Ionic Strength = 0.06 M

6.25 (estimated)[1][5]

Standard Reduction Potentials

BrO₂⁻ + 2H⁺ + 2e⁻ → HOBr +

H₂O
+1.74 V

BrO₂⁻ + 3H⁺ + 4e⁻ → Br⁻ +

2H₂O
+1.59 V

Molar Mass 112.911 g/mol [5]

Appearance in Aqueous

Solution
Unstable yellowish solution[7]

Synthesis of Aqueous Bromous Acid
The high reactivity of bromous acid necessitates its in situ generation for most experimental

applications. Several methods have been developed for this purpose, each with its own

advantages and limitations.

Oxidation of Hypobromous Acid
A common method for producing bromous acid is through the oxidation of hypobromous acid

(HBrO) with a suitable oxidizing agent, such as hypochlorous acid (HClO).[5][7][8]

Reaction: HBrO + HClO → HBrO₂ + HCl

Disproportionation of Hypobromous Acid
Under specific conditions, hypobromous acid can undergo disproportionation to yield both

bromous acid and hydrobromic acid (HBr).[5][7][8]

Reaction: 2 HBrO → HBrO₂ + HBr

Syn-proportionation of Bromic and Hydrobromic Acids
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The reaction between bromic acid (HBrO₃) and hydrobromic acid can also be used to generate

bromous acid.[5][7]

Reaction: 2 HBrO₃ + HBr → 3 HBrO₂

Reaction of Bromine with Silver Nitrate
Historically, the existence of bromous acid was first demonstrated through a series of

experiments involving the reaction of excess bromine with a concentrated solution of silver

nitrate.[1][5][8] This method proceeds through the initial formation of hypobromous acid.

Reaction Sequence:

Br₂ + AgNO₃ + H₂O → HBrO + AgBr(s) + HNO₃

2 AgNO₃ + HBrO + Br₂ + H₂O → HBrO₂ + 2 AgBr(s) + 2 HNO₃

Aqueous Reactivity and Decomposition
The reactivity of bromous acid is dominated by its tendency to undergo disproportionation and

act as an oxidizing agent.

Disproportionation of Bromous Acid
In acidic solutions, bromous acid is unstable and readily disproportionates to form bromic acid

and hypobromous acid.[1] This is a key reaction governing its lifetime in aqueous media.

Reaction: 2 HBrO₂ → HBrO₃ + HOBr + H⁺

The mechanism of this disproportionation is complex and is thought to proceed through the

formation of an anhydride intermediate, O(BrO)₂.[3]

HBrO₂

O(BrO)₂ (anhydride intermediate)

-H₂O

HBrO₂

HBrO₃ + HOBr+H₂O
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Disproportionation of Bromous Acid via an Anhydride Intermediate.

Reactivity with Inorganic Species
Bromous acid and its conjugate base, bromite, are effective oxidizing agents for a variety of

inorganic substrates. The rates of these reactions are highly dependent on the pH of the

solution and the nature of the reducing agent.

Table 2: Rate Constants for Reactions of Bromous Acid with Inorganic Compounds

Reactant Product(s)
Rate Constant
(M⁻¹s⁻¹)

Conditions

Br⁻ 2 HOBr 1.2 x 10³ pH 2.5

I⁻ I₂, HOBr ~10⁷ - 10⁸ Acidic solution

SO₃²⁻ SO₄²⁻, Br⁻ - -

NO₂⁻ NO₃⁻, Br⁻ - -

Note: Specific rate constants for many of these reactions are not well-documented for bromous

acid itself, but are inferred from studies of bromite reactions.

Reactivity with Organic Compounds
Bromous acid can react with a range of organic compounds, often through oxidation or

bromination pathways. The reactivity is generally lower than that of hypobromite.[1] Reactions

with organic substrates are of particular interest in the context of drug development and water

treatment, where the formation of brominated organic byproducts is a concern.

Table 3: Reactivity of Bromite (as a proxy for Bromous Acid) with Organic Functional Groups
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Functional Group General Reactivity

Phenols Electrophilic substitution on the aromatic ring

Amines Oxidation

Alkenes Lower reactivity compared to hypobromite[1]

Carboxylic Acids Generally low reactivity

Note: Quantitative rate data for reactions of bromous acid with specific organic compounds are

scarce in the literature.

Role in the Belousov-Zhabotinsky Reaction
The Belousov-Zhabotinsky (BZ) reaction is a classical example of a chemical oscillator, where

the concentrations of intermediate species fluctuate periodically. Bromous acid is a critical

intermediate in the FKN (Field-Körös-Noyes) mechanism, which provides a detailed description

of the BZ reaction.[1][2] The autocatalytic production of bromous acid is a key step in the

oscillatory cycle.
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Simplified FKN Mechanism of the Belousov-Zhabotinsky Reaction.

Experimental Protocols
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Protocol for the In Situ Generation of Bromous Acid
This protocol describes the generation of a dilute aqueous solution of bromous acid via the

oxidation of hypobromous acid with hypochlorous acid.

Materials:

Sodium hypobromite (NaBrO) solution (0.1 M)

Sodium hypochlorite (NaClO) solution (0.1 M, commercial bleach can be standardized and

used)

Sulfuric acid (H₂SO₄), 1 M

Deionized water

pH meter

Stir plate and stir bar

Ice bath

Procedure:

Prepare a solution of hypobromous acid by acidifying a 0.1 M sodium hypobromite solution

to a pH of approximately 4-5 with 1 M sulfuric acid in an ice bath to minimize decomposition.

Slowly add an equimolar amount of 0.1 M sodium hypochlorite solution to the hypobromous

acid solution while stirring continuously in the ice bath.

The resulting solution will contain bromous acid. The concentration can be estimated based

on the initial concentrations of the reactants, but should be analytically determined for

quantitative studies.

Use the freshly prepared bromous acid solution immediately, as it is unstable.

Protocol for Kinetic Analysis using Stopped-Flow
Spectrophotometry
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This protocol provides a general framework for studying the kinetics of the reaction between

bromous acid and a substrate using a stopped-flow instrument.

Apparatus:

Stopped-flow spectrophotometer with UV-Vis detection

Syringes for reactant solutions

Thermostatted cell holder

Procedure:

Prepare a fresh solution of bromous acid using one of the methods described in Section 2.

Prepare a solution of the substrate of interest at a known concentration. The buffer system

should be chosen to maintain a constant pH throughout the reaction and should be inert to

both bromous acid and the substrate.

Load the bromous acid solution into one syringe of the stopped-flow apparatus and the

substrate solution into the other.

Set the detection wavelength on the spectrophotometer to monitor a species that changes in

concentration during the reaction (e.g., the disappearance of a reactant or the appearance of

a product with a distinct chromophore).

Initiate the stopped-flow experiment. The instrument will rapidly mix the two solutions and

record the change in absorbance over time.

Analyze the resulting kinetic trace (absorbance vs. time) to determine the reaction rate and

order. By varying the concentrations of the reactants, the rate constant for the reaction can

be determined.
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Workflow for Kinetic Analysis using Stopped-Flow Spectrophotometry.
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Conclusion
Bromous acid, despite its instability, is a fascinating and important chemical species. Its role as

a potent oxidizing agent and a key intermediate in complex reaction networks like the

Belousov-Zhabotinsky reaction continues to attract scientific interest. A thorough understanding

of its aqueous chemistry and reactivity is essential for researchers in various fields, from

fundamental inorganic chemistry to applied areas such as water treatment and pharmaceutical

synthesis. This guide has provided a comprehensive overview of the current knowledge on

bromous acid, with a focus on providing practical information for experimental studies. Further

research is needed to fully elucidate the kinetics and mechanisms of its reactions with a wider

range of organic and inorganic compounds.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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